Cas no 1267076-91-4 (1,2-Bis(propan-2-yl)piperazine)

• Product Name: 1,2-Bis(propan-2-yl)piperazine
• CAS No: 1267076-91-4
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5743490
• PubChem ID: 58356458
• Update Time: 2025-08-03

1,2-Bis(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(propan-2-yl)piperazine
• AKOS014163001
• CS-0275680
• SCHEMBL12434286
• 1,2-Diisopropylpiperazine
• 1267076-91-4
• EN300-719147
• 1,2-Bis(propan-2-yl)piperazine

• Inchi： 1S/C10H22N2/c1-8(2)10-7-11-5-6-12(10)9(3)4/h8-11H,5-7H2,1-4H3
• InChI Key： NMYAADGMNJRDED-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCNCC1C(C)C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1,2-Bis(propan-2-yl)piperazine

Recent Advances in the Study of 1,2-Bis(propan-2-yl)piperazine (CAS: 1267076-91-4) in Chemical Biology and Pharmaceutical Research

The compound 1,2-Bis(propan-2-yl)piperazine (CAS: 1267076-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the versatility of 1,2-Bis(propan-2-yl)piperazine as a scaffold for drug discovery. Its piperazine core, substituted with isopropyl groups, offers a balance of lipophilicity and conformational flexibility, making it an attractive building block for medicinal chemistry. Researchers have explored its utility in the design of novel kinase inhibitors, GPCR modulators, and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent PI3K inhibitors with improved pharmacokinetic profiles.

The synthetic routes to 1,2-Bis(propan-2-yl)piperazine have been optimized in recent years, with several groups reporting high-yield, scalable procedures. A notable advancement came from a team at MIT, who developed a one-pot reductive amination protocol using acetone and piperazine derivatives, achieving yields exceeding 85%. This methodological improvement has facilitated broader exploration of structure-activity relationships around this core structure.

Biological evaluations have revealed interesting properties of 1,2-Bis(propan-2-yl)piperazine derivatives. In particular, their ability to cross the blood-brain barrier has sparked interest in CNS drug development. A 2024 patent application by Pfizer disclosed a series of dopamine D3 receptor partial agonists based on this scaffold, showing promise for the treatment of Parkinson's disease. Additionally, its metal-chelating properties have been exploited in the design of radiopharmaceuticals, with a recent Nature Communications paper reporting its use in gallium-68 based PET tracers.

The safety profile of 1,2-Bis(propan-2-yl)piperazine has been systematically investigated through in vitro and in vivo toxicology studies. While generally well-tolerated, structure-dependent hepatotoxicity has been observed in some derivatives, prompting research into structural modifications to mitigate this effect. Recent computational studies have employed machine learning approaches to predict toxicity risks early in the design process.

Looking forward, the application of 1,2-Bis(propan-2-yl)piperazine appears poised for expansion. Current research directions include its incorporation into PROTAC molecules, exploration as a fragment in FBDD campaigns, and investigation of its potential in antibiotic adjuvants to combat multidrug-resistant bacteria. The compound's unique combination of properties continues to make it a valuable tool in medicinal chemistry and chemical biology research.